Cas no 305381-06-0 (2-(4-Isopropylpiperazin-1-yl)isonicotinonitrile)
305381-06-0 structure
Product Name:2-(4-Isopropylpiperazin-1-yl)isonicotinonitrile
CAS No:305381-06-0
MF:C13H18N4
MW:230.308822154999
CID:1082521
PubChem ID:18671525
Update Time:2025-04-20
2-(4-Isopropylpiperazin-1-yl)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Isopropylpiperazin-1-yl)isonicotinonitrile
- 2-(4-propan-2-ylpiperazin-1-yl)pyridine-4-carbonitrile
- 2-[4-(1-methylethyl)-1-piperazinyl]-4-Pyridinecarbonitrile
- ZUVNOPFZEAWVCM-UHFFFAOYSA-N
- Z368832276
- DB-216875
- SCHEMBL6924625
- 2-(4-isopropyl-piperazin-1-yl)-isonicotinonitrile
- AKOS009277606
- 2-[4-(propan-2-yl)piperazin-1-yl]pyridine-4-carbonitrile
- 305381-06-0
-
- Inchi: 1S/C13H18N4/c1-11(2)16-5-7-17(8-6-16)13-9-12(10-14)3-4-15-13/h3-4,9,11H,5-8H2,1-2H3
- InChI Key: ZUVNOPFZEAWVCM-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCN(C2C=C(C#N)C=CN=2)CC1
Computed Properties
- Exact Mass: 230.153146591g/mol
- Monoisotopic Mass: 230.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.2Ų
2-(4-Isopropylpiperazin-1-yl)isonicotinonitrile Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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